Cas no 36112-96-6 (4-hydroxypropranolol glycol)

4-hydroxypropranolol glycol structure
4-hydroxypropranolol glycol structure
Product Name:4-hydroxypropranolol glycol
CAS No:36112-96-6
MF:C13H14O4
MW:234.247864246368
CID:920998
PubChem ID:3082441
Update Time:2025-04-19

4-hydroxypropranolol glycol Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxypropranolol glycol
    • 3-(4-hydroxynaphthalen-1-yl)oxypropane-1,2-diol
    • 1,2-Propanediol, 3-((4-hydroxy-1-naphthalenyl)oxy)-
    • 3-(4-Hydroxy-1-naphthoxy)propane-1,2-diol
    • Q27291474
    • 3-[(4-HYDROXYNAPHTHALEN-1-YL)OXY]PROPANE-1,2-DIOL
    • V376P00JP8
    • 4-hydroxy-propranolol glycol
    • 36112-96-6
    • 1-((4-HYDROXY-1-NAPHTHALENYL)OXY)-2,3-PROPYLENEGLYCOL
    • DTXSID50957510
    • UNII-V376P00JP8
    • Inchi: 1S/C13H14O4/c14-7-9(15)8-17-13-6-5-12(16)10-3-1-2-4-11(10)13/h1-6,9,14-16H,7-8H2
    • InChI Key: UHAWFCTWQCTVPI-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)C1C=CC(=C2C=CC=CC=12)O

Computed Properties

  • Exact Mass: 234.08922
  • Monoisotopic Mass: 234.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Density: 1.343
  • Boiling Point: 512.2°C at 760 mmHg
  • Flash Point: 263.5°C
  • Refractive Index: 1.667
  • PSA: 69.92
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